Cas no 633280-12-3 (1-(2,5-dichlorophenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(2,5-dichlorophenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine
• CAS No: 633280-12-3
• MF: C₁₉H₂₂Cl₂N₂O₃S
• MW: 429.360581874847
• CID: 5331659
• Update Time: 2025-10-29

1-(2,5-dichlorophenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorophenyl)-4-(5-methoxy-2,4-dimethylphenyl)sulfonylpiperazine
• Piperazine, 1-(2,5-dichlorophenyl)-4-[(5-methoxy-2,4-dimethylphenyl)sulfonyl]-
• 1-(2,5-dichlorophenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine

• Inchi： 1S/C19H22Cl2N2O3S/c1-13-10-14(2)19(12-18(13)26-3)27(24,25)23-8-6-22(7-9-23)17-11-15(20)4-5-16(17)21/h4-5,10-12H,6-9H2,1-3H3
• InChI Key： HLELHBHKPHSUQI-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2Cl)CCN(S(C2=CC(OC)=C(C)C=C2C)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,5-dichlorophenyl)-4-(5-methoxy-2,4-dimethylbenzenesulfonyl)piperazine

1-(2,5-Dichlorophenyl)-4-(5-Methoxy-2,4-Dimethylbenzenesulfonyl)Piperazine: A Comprehensive Overview

1-(2,5-Dichlorophenyl)-4-(5-Methoxy-2,4-Dimethylbenzenesulfonyl)Piperazine, also known by its CAS number 633280-12-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of piperazines, which are six-membered azacyclic compounds with two nitrogen atoms. The molecule's structure is characterized by a piperazine ring substituted with a 2,5-dichlorophenyl group and a 5-methoxy-2,4-dimethylbenzenesulfonyl group. These substituents confer the compound with distinct chemical properties and potential applications in drug development and advanced materials.

The synthesis of 1-(2,5-Dichlorophenyl)-4-(5-Methoxy-2,4-Dimethylbenzenesulfonyl)Piperazine involves a multi-step process that typically begins with the preparation of the piperazine core. The introduction of the 2,5-dichlorophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, while the benzenesulfonyl group is introduced via sulfonation or related methods. The presence of multiple functional groups in this compound makes it a versatile building block for further chemical modifications. Recent studies have explored the use of this compound as a precursor for bioactive molecules, particularly in the context of anti-cancer drug development.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug design. The piperazine ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The 2,5-dichlorophenyl group introduces electronic and steric effects that can modulate these interactions, while the benzenesulfonyl group enhances lipophilicity and stability. Recent research has demonstrated that derivatives of this compound exhibit promising activity against various cancer cell lines, suggesting its potential as an anti-proliferative agent.

In addition to its pharmaceutical applications, 1-(2,5-Dichlorophenyl)-4-(5-Methoxy-2,4-Dimethylbenzenesulfonyl)Piperazine has shown promise in materials science. Its rigid structure and ability to form supramolecular assemblies make it a candidate for applications in nanotechnology and advanced materials. For instance, researchers have investigated its use as a component in self-assembled monolayers and stimuli-responsive materials.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 497 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various synthetic transformations and analytical techniques.

From an environmental perspective, recent studies have focused on the degradation pathways of this compound under different conditions. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems. Research indicates that the compound undergoes hydrolysis under alkaline conditions, leading to the formation of less complex products. This information is valuable for developing strategies to minimize environmental contamination during industrial processes involving this compound.

In conclusion, 1-(2,5-Dichlorophenyl)-4-(5-Methoxy-2,4-Dimethylbenzenesulfonyl)Piperazine, CAS number 633280-12-3, is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structure enables diverse chemical interactions and functional properties, making it an attractive target for further research and development.